Cas no 1805249-72-2 (3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid
• CAS No: 1805249-72-2
• MF: C₉H₃BrF₃NO₃
• MW: 310.024232149124
• CID: 4796377
• Update Time: 2025-05-26

3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H3BrF3NO3/c10-7-2-4(17-9(11,12)13)1-5(8(15)16)6(7)3-14/h1-2H,(H,15,16)
• InChI Key： FTETVKCEVCUGSH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)O)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid

Professional Introduction to 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic Acid (CAS No. 1805249-72-2)

3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid, identified by its CAS number 1805249-72-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine substituent at the 3-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 5-position. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The significance of 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid lies in its versatility as a building block in drug discovery and development. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. In recent years, there has been growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. This compound has emerged as a key intermediate in the synthesis of several promising drug candidates that are being investigated for their potential in treating various diseases.

One of the most compelling aspects of 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid is its role in the development of inhibitors targeting critical biological pathways. For instance, studies have shown that benzoic acid derivatives can exhibit inhibitory activity against enzymes such as cytochrome P450 enzymes, which are involved in drug metabolism. The introduction of halogen substituents, particularly bromine and fluorine, can modulate the electronic properties of the molecule, leading to improved binding affinity and selectivity. This has opened up new avenues for designing more effective inhibitors with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid in drug design. These techniques allow researchers to predict the binding interactions between this compound and target proteins with high precision. By understanding these interactions at a molecular level, scientists can optimize the structure of drug candidates to maximize their biological activity while minimizing potential toxicity. This approach has been particularly useful in developing targeted therapies for complex diseases such as cancer and inflammatory disorders.

The synthetic route to 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid is another area of active research. Researchers have developed several efficient synthetic strategies that leverage modern organic chemistry techniques such as cross-coupling reactions and palladium catalysis. These methods not only improve the yield and purity of the final product but also provide opportunities for scalability, which is crucial for industrial applications. The ability to produce this compound in large quantities with high quality makes it an attractive choice for pharmaceutical companies looking to develop new drugs.

In addition to its pharmaceutical applications, 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid has shown promise in other areas of research, including materials science and agrochemicals. Its unique structural features make it a suitable candidate for designing advanced materials with specific functionalities. For example, researchers have explored its use in developing organic semiconductors and liquid crystals, which are essential components in electronic devices and display technologies.

The agrochemical industry has also benefited from the use of benzoic acid derivatives like 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid. These compounds can be incorporated into novel pesticides and herbicides that offer improved efficacy against pests while being environmentally friendly. The growing demand for sustainable agricultural practices has made this area of research particularly relevant, as it aligns with global efforts to reduce the environmental impact of agricultural activities.

The future prospects for 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid are bright, with ongoing research aimed at uncovering new applications and expanding its utility in various fields. As our understanding of biological systems continues to grow, so does the need for innovative compounds like this one to address complex challenges in medicine and beyond. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemical research.

In conclusion, 3-Bromo-2-cyano-5-(trifluoromethoxy)benzoic acid (CAS No. 1805249-72-2) represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its multifaceted applications span across drug discovery, materials science, and agrochemicals, making it a compound of great interest to researchers worldwide. As we continue to explore its potential, it is clear that this molecule will play an increasingly important role in shaping the future of chemical innovation.